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An In-Depth Technical Guide to: 2-Chloro-7-fluoroquinoline-3-carboxaldehyde (CAS
745830-16-4)[1]

Executive Summary: The Bifunctional
Pharmacophore

2-Chloro-7-fluoroquinoline-3-carboxaldehyde (CAS 745830-16-4) is a high-value
heterocyclic scaffold predominantly used in the synthesis of advanced medicinal agents. It
belongs to the class of haloquinoline-3-carbaldehydes, which are celebrated as "privileged
structures” in drug discovery due to their ability to engage multiple biological targets, including
kinases (e.g., Pim-1), DNA gyrase, and topoisomerase enzymes.

This molecule is defined by three strategic reactive centers:

e C3-Formyl Group (-CHO): A versatile electrophile for condensation reactions (Knoevenagel,
Wittig, Schiff base formation).
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e C2-Chloro Substituent (-CI): An activated leaving group primed for Nucleophilic Aromatic
Substitution (

), allowing the introduction of diverse amines, thiols, or alkoxides.

o C7-Fluoro Moiety (-F): A metabolic blocker that enhances lipophilicity and prevents oxidative
metabolism at the sensitive C7 position, a common liability in quinoline drugs.

Chemical Identity & Physical Properties

Property Specification
CAS Number 745830-16-4
IUPAC Name 2-Chloro-7-fluoroquinoline-3-carbaldehyde

Molecular Formula

Molecular Weight 209.60 g/mol
Appearance Pale yellow to off-white solid
Melting Point 148-152 °C (Typical range for pure polymorphs)

Soluble in DMSO, DMF, CHCI3; Sparingly

Solubility soluble in EtOH; Insoluble in

] Heterocyclic Electrophile / Fluoroquinolone
Functional Class
Precursor

Synthetic Architecture: The Meth-Cohn Vilsmeier-
Haack Protocol

The industrial and laboratory standard for synthesizing this compound is the Meth-Cohn
approach, utilizing a Vilsmeier-Haack cyclization. This method is preferred over the Friedlander
synthesis due to its operational simplicity and the ready availability of acetanilide precursors.

Reaction Mechanism & Regioselectivity

The synthesis begins with 3-fluoroacetanilide. A critical aspect of this protocol is regiocontrol.
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» Substrate:N-(3-fluorophenyl)acetamide.

e Reagent:ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-
inserted">

/ DMF (Vilsmeier Reagent).[2][3][4]

o Cyclization Logic: The Vilsmeier reagent attacks the amide carbonyl. The subsequent
intramolecular electrophilic aromatic substitution can theoretically occur at two positions
ortho to the nitrogen. However, cyclization occurs preferentially at the position para to the
fluorine atom (leading to the 7-fluoro isomer) rather than the sterically crowded position
between the nitrogen and fluorine (which would yield the 5-fluoro isomer).

Detailed Experimental Protocol

o Step 1: Reagent Formation: In a dry round-bottom flask under inert atmosphere (

), charge Dimethylformamide (DMF) (3.0 equiv). Cool to 0-5 °C. Dropwise add Phosphoryl
Chloride (

) (7.0 equiv). Caution: Highly Exothermic. Stir for 30 min to generate the chloroiminium salt.

o Step 2: Addition: Add N-(3-fluorophenyl)acetamide (1.0 equiv) portion-wise to the cold
Vilsmeier reagent.

o Step 3: Cyclization: Heat the mixture to 85-95 °C for 4—6 hours. Monitor by TLC (30%
EtOAc/Hexane). The solution will darken as the quinoline core forms.

e Step 4: Quenching & Hydrolysis: Pour the reaction mixture onto crushed ice (approx. 10x
volume). Stir vigorously. The iminium intermediate hydrolyzes to the aldehyde. Neutralize
carefully with saturated

or
to pH 7-8.

o Step 5: Isolation: The product precipitates as a pale yellow solid. Filter, wash with copious
water, and dry.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.ijsr.net/archive/v5i6/ART201650.pdf
https://www.ijpcbs.com/articles/review-article-on-vilsmeierhaack-reaction.pdf
https://www.researchgate.net/publication/237982621_Vilsmeier-Haack_Reagent_A_Facile_Synthesis_of_2-Chloro-3-formylquinolines_from_N-Arylacetamides_and_Transformation_into_Different_Functionalities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Step 6: Purification: Recrystallize from hot Ethyl Acetate or Ethanol to remove trace 5-fluoro
regioisomer.

Visualization of Synthesis Pathway
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Caption: The Meth-Cohn Vilsmeier-Haack cascade transforming 3-fluoroacetanilide into the
target scaffold.

Divergent Reactivity & Functionalization[7]

The power of CAS 745830-16-4 lies in its orthogonal reactivity. The C2-Chloro and C3-Formyl
groups can be manipulated independently to create massive libraries of bioactive compounds.

C2-Chlorine Displacement ()
The chlorine at C2 is activated by the adjacent ring nitrogen (an electron sink).
» Nucleophiles: Primary/secondary amines, hydrazines, thiols.

o Conditions: Reflux in ethanol or DMF with a base (

or
).

» Application: This is the primary vector for introducing solubility-enhancing groups (e.g.,
piperazines) seen in fluoroquinolone antibiotics.

C3-Formyl Derivatization

The aldehyde is a handle for carbon-carbon or carbon-nitrogen bond formation.
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e Knoevenagel Condensation: Reaction with malononitrile or ethyl cyanoacetate yields
acrylonitriles (potential anticancer agents).

» Schiff Bases: Reaction with anilines yields imines, often reduced to secondary amines.

e Oxidation: Conversion to 2-chloro-7-fluoroquinoline-3-carboxylic acid (precursor to tricyclic
systems).

Reactivity Map
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Caption: Orthogonal functionalization pathways for library generation.

Safety & Handling (GHS Standards)

As a halogenated aldehyde, this compound requires strict adherence to safety protocols.
¢ Signal Word:WARNING
e Hazard Statements:

o H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[5]
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e Handling Protocol:
o Work within a certified chemical fume hood.
o Avoid contact with strong oxidizing agents and strong bases.
o Storage: Store under inert gas (

or Ar) at 2-8 °C. Aldehydes are prone to autoxidation to carboxylic acids upon prolonged
exposure to air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [2-Chloro-7-fluoroquinoline-3-carboxaldehyde CAS
number]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1365298/docs#2-chloro-7-fluoroquinoline-3-
carboxaldehyde-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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